4-hydroxy-7-methoxy-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]quinoline-3-carboxamide

Specification

• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 7-methoxy-4-oxo-N-[4-(1,2,4-triazol-1-ylmethyl)phenyl]-1H-quinoline-3-carboxamide
• Standard InChI: InChI=1S/C20H17N5O3/c1-28-15-6-7-16-18(8-15)22-9-17(19(16)26)20(27)24-14-4-2-13(3-5-14)10-25-12-21-11-23-25/h2-9,11-12H,10H2,1H3,(H,22,26)(H,24,27)
• Standard InChI Key: OQKJMWJPHPTGHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CN2)C(=O)NC3=CC=C(C=C3)CN4C=NC=N4

Introduction

Synthesis

The synthesis of such a compound would likely involve multiple steps:

• Formation of the Quinoline Ring: This could be achieved through a Skraup reaction or a Doebner-Miller reaction.

• Introduction of the Triazole Moiety: This might involve a click chemistry approach, where an azide reacts with an alkyne to form the triazole ring.

• Attachment of the Carboxamide Group: This could be done through a condensation reaction between a carboxylic acid and an amine.

Biological Activity

While specific biological data for this compound is lacking, similar structures have shown promise in various therapeutic areas:

• Antimicrobial Activity: Compounds with triazole rings are known for their antifungal properties.

• Anticancer Activity: Quinoline derivatives have been explored for their anticancer potential due to their ability to intercalate DNA.

Research Findings and Future Directions

Given the absence of direct research findings on this specific compound, future studies could focus on:

• In Vitro Assays: To assess antimicrobial and anticancer activities.

• In Vivo Studies: To evaluate efficacy and safety in animal models.

• Structure-Activity Relationship (SAR) Studies: To optimize the compound's biological activity by modifying its structure.

Data Table: Potential Biological Activities of Similar Compounds

Compound Type	Biological Activity	Example Compounds
Quinoline Derivatives	Antimalarial, Anticancer	Quinine, Chloroquine
Triazole Derivatives	Antifungal	Fluconazole, Isavuconazole
Carboxamide-Containing Compounds	Various, including antimicrobial	Penicillins